molecular formula C11H11F2N B1647686 4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine

4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine

Cat. No. B1647686
M. Wt: 195.21 g/mol
InChI Key: KXJQRXAKSOHHNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C11H11F2N and its molecular weight is 195.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,4-Difluorophenyl)-1,2,3,6-tetrahydropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11F2N

Molecular Weight

195.21 g/mol

IUPAC Name

4-(2,4-difluorophenyl)-1,2,3,6-tetrahydropyridine

InChI

InChI=1S/C11H11F2N/c12-9-1-2-10(11(13)7-9)8-3-5-14-6-4-8/h1-3,7,14H,4-6H2

InChI Key

KXJQRXAKSOHHNY-UHFFFAOYSA-N

SMILES

C1CNCC=C1C2=C(C=C(C=C2)F)F

Canonical SMILES

C1CNCC=C1C2=C(C=C(C=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(2,4-Difluoro-phenyl)-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester (0.4 g) was dissolved in toluene (10 mL). Concentrated sulphuric acid (0.3 mL) was added and the mixture was heated at reflux for 2 hours and then allowed to stand at room temperature overnight. A solution of aqueous sodium hydroxide (1 N, 30 mL) was added and the products extracted into ethyl acetate. The organic solution was dried with magnesium sulphate, filtered and the solvent removed by evaporation under vacuum to give the title compound as a dark oil (0.2 g) which was used without further purification. LCMS m/z 196.1 [M+H]+. R.T.=2.12 min (Analytical Method 4).
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three

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